Cas no 865287-08-7 (4-acetyl-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide)
4-acetyl-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-acetyl-N-(5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide
- SMR000018728
- MLS000103323
- 4-acetyl-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
- MLS000686116
- HMS2249A15
- 4-acetyl-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
-
- Inchi: 1S/C17H12ClN3O3/c1-10(22)11-2-4-12(5-3-11)15(23)19-17-21-20-16(24-17)13-6-8-14(18)9-7-13/h2-9H,1H3,(H,19,21,23)
- InChI Key: HGXFVLUIFMZCHU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=NN=C(NC(C2C=CC(C(C)=O)=CC=2)=O)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 460
- Topological Polar Surface Area: 85.1
4-acetyl-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1374-0763-2μmol |
4-acetyl-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide |
865287-08-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1374-0763-5μmol |
4-acetyl-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide |
865287-08-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1374-0763-10μmol |
4-acetyl-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide |
865287-08-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1374-0763-20μmol |
4-acetyl-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide |
865287-08-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1374-0763-1mg |
4-acetyl-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide |
865287-08-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1374-0763-2mg |
4-acetyl-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide |
865287-08-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1374-0763-3mg |
4-acetyl-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide |
865287-08-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1374-0763-4mg |
4-acetyl-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide |
865287-08-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1374-0763-5mg |
4-acetyl-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide |
865287-08-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1374-0763-10mg |
4-acetyl-N-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide |
865287-08-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-acetyl-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 4-acetyl-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
Introduction to 4-acetyl-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 865287-08-7)
4-acetyl-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 865287-08-7, belongs to a class of molecules known for their potential biological activity. The structural complexity of this compound, featuring an acetyl group, a benzamide moiety, and an oxadiazole ring system, makes it a subject of intense study for its pharmacological properties.
The compound's molecular structure is characterized by several key functional groups that contribute to its unique chemical and biological behavior. The presence of an acetyl group at the 4-position of the benzene ring and a N-5-(4-chlorophenyl) substituent on the 1,3,4-oxadiazole ring suggests potential interactions with biological targets. These structural features are crucial in determining the compound's reactivity and its ability to interact with enzymes and receptors in biological systems.
In recent years, there has been growing interest in oxadiazole derivatives due to their diverse range of biological activities. Oxadiazole compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties. The specific derivative 4-acetyl-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide has been studied for its potential therapeutic applications. Researchers have been particularly interested in its interaction with various enzymes and receptors that are implicated in disease pathways.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the benzamide and oxadiazole moieties provides multiple sites for interaction with biological targets. This dual functionality has led to investigations into its efficacy against a variety of diseases, including those related to metabolic disorders and neurodegenerative conditions. The< strong> acetyl group, in particular, has been shown to modulate the pharmacokinetic properties of related compounds, enhancing their bioavailability and target specificity.
The synthesis of 4-acetyl-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxadiazole ring system is a critical step in the synthesis, as it imparts the unique biological properties of the compound. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical research.
Evaluation of the pharmacological activity of this compound has revealed promising results in preclinical studies. Researchers have observed significant interactions with enzymes such as kinases and phosphodiesterases, which are key players in cellular signaling pathways. These interactions suggest that 4-acetyl-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide may have therapeutic potential in treating conditions where these enzymes are dysregulated.
The chemical stability of this compound is another area of focus. The presence of multiple functional groups makes it susceptible to degradation under certain conditions. However, studies have shown that under controlled storage conditions, the compound remains stable for extended periods. This stability is crucial for maintaining its efficacy in pharmaceutical applications and ensuring consistent results in experimental settings.
In conclusion, 4-acetyl-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 865287-08-7) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for this compound and related derivatives, it is likely to play an increasingly important role in the development of novel treatments for various diseases.
865287-08-7 (4-acetyl-N-5-(4-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)